Cas no 1338050-97-7 (4-Amino-7-bromopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid)

• Product Name: 4-Amino-7-bromopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid
• CAS No: 1338050-97-7
• MF: C₇H₅BrN₄O₂
• MW: 257.044199705124
• CID: 4770403
• Update Time: 2026-02-26

4-Amino-7-bromopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-7-bromopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid
• 4-Amino-7-bromopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid

• Inchi： 1S/C7H5BrN4O2/c8-4-1-3(7(13)14)5-6(9)10-2-11-12(4)5/h1-2H,(H,13,14)(H2,9,10,11)
• InChI Key： CYGKGZGTBZMEOW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C2C(N)=NC=NN21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 0.6
• Topological Polar Surface Area: 93.5

Additional information on 4-Amino-7-bromopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid

Comprehensive Overview of 4-Amino-7-bromopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid (CAS No. 1338050-97-7)

4-Amino-7-bromopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid (CAS No. 1338050-97-7) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolo[2,1-f][1,2,4]triazine core, is a valuable intermediate in the synthesis of bioactive molecules. Its structural features, including the 7-bromo and 4-amino substituents, make it a versatile building block for drug discovery and development.

The growing interest in 4-Amino-7-bromopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid is driven by its potential applications in targeting various diseases, particularly in oncology and infectious diseases. Researchers are exploring its role as a precursor for kinase inhibitors, which are pivotal in cancer therapy. The bromine atom at the 7-position enhances its reactivity, enabling further functionalization to create derivatives with improved pharmacokinetic properties.

In the context of current trends, the demand for novel heterocyclic compounds like 4-Amino-7-bromopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid is rising due to their efficacy in drug design. Searches for "pyrrolotriazine derivatives" and "brominated heterocycles" have surged, reflecting the scientific community's focus on innovative scaffolds. This compound's carboxylic acid moiety also opens doors for conjugation with other pharmacophores, a strategy often employed in prodrug development.

From a synthetic perspective, CAS No. 1338050-97-7 is often discussed in forums and publications addressing "organic synthesis challenges" and "building blocks for drug discovery." Its stability under various conditions makes it a reliable candidate for multi-step reactions. Additionally, its solubility profile in polar solvents aligns with green chemistry principles, a hot topic in modern pharmaceutical manufacturing.

The compound's relevance extends to academic and industrial research, where it is frequently cited in studies on "structure-activity relationships (SAR)." By modifying the 4-amino or 7-bromo groups, scientists can fine-tune biological activity, a technique critical for optimizing drug candidates. This adaptability has positioned 4-Amino-7-bromopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid as a key player in hit-to-lead optimization programs.

Another area of interest is the compound's potential in "fragment-based drug design," a method gaining traction for its efficiency in identifying high-affinity ligands. The pyrrolo[2,1-f][1,2,4]triazine scaffold's rigidity and planar structure contribute to favorable binding interactions with biological targets, a feature highly sought after in rational drug design.

In summary, 4-Amino-7-bromopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid (CAS No. 1338050-97-7) is a promising compound with broad applications in medicinal chemistry. Its structural uniqueness, combined with its synthetic versatility, makes it a valuable asset for researchers exploring new therapeutic avenues. As the demand for innovative drug scaffolds continues to grow, this compound is poised to remain at the forefront of pharmaceutical innovation.